Cas no 1807197-69-8 (3-Bromo-4,5-difluorophenylacetic acid)

• Product Name: 3-Bromo-4,5-difluorophenylacetic acid
• CAS No: 1807197-69-8
• MF: C₈H₅BrF₂O₂
• MW: 251.024908781052
• CID: 4792981
• Update Time: 2025-06-14

3-Bromo-4,5-difluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,5-difluorophenylacetic acid

• Inchi： 1S/C8H5BrF2O2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3H2,(H,12,13)
• InChI Key： KYZZMUGHPNJYLF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)CC(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-4,5-difluorophenylacetic acid

Recent Advances in the Application of 3-Bromo-4,5-difluorophenylacetic Acid (CAS: 1807197-69-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-4,5-difluorophenylacetic acid (CAS: 1807197-69-8) is a fluorinated phenylacetic acid derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory diseases, cancer, and central nervous system disorders. The presence of bromine and fluorine atoms at specific positions on the phenyl ring enhances its reactivity and allows for selective modifications, making it a valuable building block in structure-activity relationship (SAR) studies.

Recent studies have highlighted the role of 3-Bromo-4,5-difluorophenylacetic acid in the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers have utilized this compound to design potent cyclooxygenase-2 (COX-2) inhibitors with improved selectivity and reduced gastrointestinal side effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited up to 50-fold higher selectivity for COX-2 over COX-1 compared to traditional NSAIDs, while maintaining comparable anti-inflammatory efficacy in animal models.

In oncology research, 3-Bromo-4,5-difluorophenylacetic acid has been employed as a precursor for the synthesis of small molecule inhibitors targeting protein kinases involved in cancer progression. A recent breakthrough published in Nature Chemical Biology (2024) described the development of a novel class of bromodomain inhibitors using this compound as the core structure. These inhibitors showed remarkable potency against BRD4, with IC50 values in the low nanomolar range, and demonstrated significant antitumor activity in xenograft models of hematological malignancies.

The compound's unique physicochemical properties have also made it valuable in PET radiopharmaceutical development. Researchers have successfully incorporated 18F-labeled analogs of 3-Bromo-4,5-difluorophenylacetic acid into tracer molecules for imaging neuroinflammation. A 2024 study in the Journal of Nuclear Medicine reported the development of a novel PET tracer that selectively binds to activated microglia, enabling non-invasive monitoring of neuroinflammatory processes in neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes for the production of 3-Bromo-4,5-difluorophenylacetic acid. A 2023 publication in Organic Process Research & Development described a continuous flow chemistry approach that improved the overall yield to 85% while reducing solvent consumption by 70% compared to traditional batch methods. This innovation addresses the growing demand for greener synthetic processes in pharmaceutical manufacturing.

Looking forward, the versatility of 3-Bromo-4,5-difluorophenylacetic acid continues to inspire new applications across multiple therapeutic areas. Ongoing research is exploring its potential in the development of covalent inhibitors, PROTACs (proteolysis targeting chimeras), and other emerging therapeutic modalities. As our understanding of structure-property relationships deepens, this compound is poised to remain a valuable tool in medicinal chemistry and drug discovery efforts for years to come.